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Compound of Interest

Compound Name: 4-Fluorobenzonitrile-13C6

Cat. No.: B12422539

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the quality control of 4-Fluorobenzonitrile-¹³C₆, a stable isotope-

labeled internal standard crucial for quantitative bioanalytical studies. The following sections

detail the key analytical parameters, experimental protocols, and data interpretation in a format

amenable to researchers and professionals in drug development.

Quantitative Data Summary
The following tables summarize the key quantitative data typically found in a Certificate of

Analysis for 4-Fluorobenzonitrile-¹³C₆. These values represent a batch of high purity and

isotopic enrichment suitable for demanding research applications.

Table 1: Identity and Physical Properties
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Parameter Specification Result

Product Name 4-Fluorobenzonitrile-¹³C₆ Conforms

CAS Number Not available for ¹³C₆ variant Not Applicable

Molecular Formula ¹³C₆C₁H₄FN C₇H₄FN

Molecular Weight 127.07 g/mol 127.07 g/mol

Appearance White to off-white solid White solid

Solubility Soluble in DMSO, Acetonitrile Conforms

Table 2: Purity and Impurity Profile

Analytical Test Method
Acceptance
Criteria

Result

Chemical Purity HPLC ≥ 98% 99.8%

Isotopic Enrichment LC-MS ≥ 99 atom % ¹³C 99.5 atom % ¹³C

Residual Solvents GC-HS Conforms to ICH Q3C Conforms

Water Content Karl Fischer Titration ≤ 0.5% 0.1%

Table 3: Spectroscopic Data

Analysis Method Result

¹H-NMR 400 MHz, DMSO-d₆ Conforms to structure

¹³C-NMR 101 MHz, DMSO-d₆ Conforms to structure

Mass Spectrum ESI-MS [M+H]⁺ = 128.04

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below. These protocols

are representative of the techniques used to generate the data in this guide.
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High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
This method is used to determine the chemical purity of 4-Fluorobenzonitrile-¹³C₆ by separating

it from any non-labeled or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient mixture of Acetonitrile and Water (both with 0.1% Formic Acid).

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Sample Preparation: A stock solution of 1 mg/mL is prepared in Acetonitrile. A working

solution of 0.1 mg/mL is prepared by diluting the stock solution with the mobile phase.

Data Analysis: The peak area of 4-Fluorobenzonitrile-¹³C₆ is compared to the total peak area

of all components in the chromatogram to calculate the percentage purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Isotopic Enrichment
This method determines the isotopic enrichment of the ¹³C-labeled compound.

Instrumentation: A high-resolution mass spectrometer coupled with a UHPLC system.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Mass Analyzer: Orbitrap or Time-of-Flight (TOF).

Scan Mode: Full scan from m/z 100-200.
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Data Analysis: The relative intensities of the ion corresponding to the fully ¹³C₆-labeled

molecule (m/z = 128.04 for [M+H]⁺) and the ion corresponding to the unlabeled molecule

(m/z = 122.04 for [M+H]⁺) are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
¹H-NMR and ¹³C-NMR are used to confirm the chemical structure of the compound.

Instrumentation: A 400 MHz NMR spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

¹H-NMR: The spectrum is analyzed for the characteristic aromatic proton signals, confirming

the substitution pattern of the benzene ring.

¹³C-NMR: The spectrum shows signals corresponding to the seven carbon atoms, with the

six labeled carbons exhibiting characteristic shifts and couplings.

Mandatory Visualizations
The following diagrams illustrate the analytical workflow and logical relationships in the quality

control of 4-Fluorobenzonitrile-¹³C₆.
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Caption: Analytical workflow for the quality control of 4-Fluorobenzonitrile-¹³C₆.
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Caption: Logical relationship for purity assessment of 4-Fluorobenzonitrile-¹³C₆.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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